Cas no 2227903-26-4 ((1R)-1-(4-cyclopropylphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(4-cyclopropylphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227903-26-4
• MF: C₁₁H₁₁F₃O
• MW: 216.199653863907
• CID: 6115950
• PubChem ID: 165779172
• Update Time: 2025-09-22

(1R)-1-(4-cyclopropylphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-cyclopropylphenyl)-2,2,2-trifluoroethan-1-ol
• 2227903-26-4
• EN300-1962092

• Inchi： 1S/C11H11F3O/c12-11(13,14)10(15)9-5-3-8(4-6-9)7-1-2-7/h3-7,10,15H,1-2H2/t10-/m1/s1
• InChI Key： FZIXJSCOZZHGTK-SNVBAGLBSA-N
• SMILES： FC([C@@H](C1C=CC(=CC=1)C1CC1)O)(F)F

Computed Properties

• Exact Mass: 216.07619946g/mol
• Monoisotopic Mass: 216.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on (1R)-1-(4-cyclopropylphenyl)-2,2,2-trifluoroethan-1-ol

Compound Introduction: (1R)-1-(4-cyclopropylphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227903-26-4)

CAS No. 2227903-26-4 refers to a specific organic compound, (1R)-1-(4-cyclopropylphenyl)-2,2,2-trifluoroethan-1-ol, which has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of fluorinated alcohols, a subset of molecules that have been extensively studied for their potential applications in drug development and material science. The presence of a chiral center at the (1R) configuration and the incorporation of a 4-cyclopropylphenyl moiety contribute to its distinct chemical behavior and reactivity, making it a subject of interest for synthetic chemists and medicinal researchers.

The molecular structure of (1R)-1-(4-cyclopropylphenyl)-2,2,2-trifluoroethan-1-ol is characterized by a trifluoromethyl group attached to an ethanol backbone, with the cyclopropyl substituent positioned on the phenyl ring. This arrangement imparts specific electronic and steric properties to the molecule, which can influence its interaction with biological targets. The trifluoromethyl group, in particular, is known for its ability to modulate metabolic stability, lipophilicity, and binding affinity in drug candidates. Its electron-withdrawing nature enhances the overall polarity of the molecule while also providing resistance to oxidative degradation, making it a valuable feature in pharmaceutical design.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. Studies have shown that molecules containing fluorinated alcohols exhibit improved bioavailability and prolonged half-life compared to their non-fluorinated counterparts. The (1R) configuration of this compound is particularly noteworthy, as chirality plays a critical role in determining the efficacy and safety of many therapeutic agents. The enantiomeric purity of this compound is essential for ensuring optimal pharmacological outcomes.

In the context of drug discovery, (1R)-1-(4-cyclopropylphenyl)-2,2,2-trifluoroethan-1-ol has been explored as a potential intermediate in the synthesis of more complex pharmacophores. Its structural features make it a versatile building block for creating molecules with tailored biological activities. For instance, the combination of the cyclopropyl group and the trifluoromethyl group can enhance binding interactions with enzymes or receptors by improving hydrophobicity and steric complementarity. This has led to investigations into its potential use in developing treatments for neurological disorders, where precise molecular interactions are crucial.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and enantiomeric purity. Modern synthetic methodologies often employ asymmetric catalysis or chiral auxiliaries to facilitate the introduction of the desired stereocenter. The use of advanced techniques such as flow chemistry has also improved the scalability and efficiency of producing such specialized compounds. Researchers are continually refining these processes to reduce costs and environmental impact while maintaining high standards of quality control.

From a biological perspective, (1R)-1-(4-cyclopropylphenyl)-2,2,2-trifluoroethan-1-ol has been tested in various preclinical models to assess its potential therapeutic effects. Preliminary studies suggest that it may exhibit properties relevant to anti-inflammatory or analgesic applications due to its ability to modulate key signaling pathways. The fluorine atoms present in its structure contribute to increased metabolic stability, which is often a desirable trait in drug candidates intended for systemic administration. Furthermore, the compound's solubility profile can be fine-tuned by modifications at other positions in its molecular framework.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. Their unique electronic properties allow them to interact with biological targets in ways that other elements cannot replicate. This has led to their widespread use in modern drug design, where even minor modifications can significantly impact a molecule's efficacy. The research on (1R)-1-(4-cyclopropylphenyl)-2,2,2-trifluoroethan-1-ol exemplifies this trend toward rational molecular design based on structural principles derived from cutting-edge chemical biology.

As our understanding of molecular interactions continues to evolve, so does our ability to harness these insights for therapeutic purposes. The development of novel synthetic strategies and computational tools has accelerated progress in this field, enabling scientists to explore increasingly complex chemical spaces. The study of compounds like (1R)-1-(4-cyclopropylphenyl)-2,2,2-trifluoroethan-1-ol represents just one facet of this ongoing effort to create safer and more effective medicines.

In conclusion,(1R)-1-(4-cyclopropylphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227903-26-4) is a promising compound with significant potential in pharmaceutical research due to its unique structural features and functional properties. Its synthesis challenges require innovative approaches from synthetic chemists while offering opportunities for exploring new therapeutic modalities through fluorinated alcohol derivatives.